Cas no 75933-65-2 (4-methoxycrotonic acid)

• Product Name: 4-methoxycrotonic acid
• CAS No: 75933-65-2
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD03789599
• CID: 3036288
• PubChem ID: 15302979
• Update Time: 2025-06-11

4-methoxycrotonic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxycrotonic acid
• 4-methoxycrotonate;γ-Methoxy-crotonsaeure;
• E-4-Methoxy-but-2-enoic acid
• 4-Methoxybut-2-enoic acid
• 75933-65-2
• DB-289724
• AKOS011627518
• SCHEMBL41826
• 63968-74-1
• P17072
• (E)-4-Methoxy-2-butenoic Acid
• MFCD03789599
• (E)-4-methoxybut-2-enoicacid
• EN300-157783
• AS-53760
• AT33512
• ZOJKRWXDNYZASL-NSCUHMNNSA-N
• EN300-364411
• (2e)-4-methoxybut-2-enoic acid
• SCHEMBL41825
• (2E)-4-Methoxy-2-butenoic Acid
• CS-0100437
• (E)-4-methoxybut-2-enoic acid
• 825-421-4

• MDL： MFCD03789599
• Inchi： 1S/C5H8O3/c1-8-4-2-3-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2+
• InChI Key： ZOJKRWXDNYZASL-NSCUHMNNSA-N
• SMILES： O(C)C/C=C/C(=O)O

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 0.27360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on 4-methoxycrotonic acid

Introduction to 4-methoxycrotonic acid (CAS No. 75933-65-2)

4-methoxycrotonic acid, identified by the Chemical Abstracts Service Number (CAS No.) 75933-65-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its methoxy-substituted crotonic acid backbone, has garnered attention due to its versatile structural and functional properties. The presence of both a carboxylic acid group and an electron-withdrawing methoxy group makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The structural framework of 4-methoxycrotonic acid (CAS No. 75933-65-2) consists of a trans-alkene unit conjugated with a carboxylic acid moiety at one end and a methoxy group at the other. This configuration imparts unique reactivity, making it a useful building block for various chemical transformations. In recent years, researchers have been exploring its potential applications in medicinal chemistry, where its ability to serve as a precursor for bioactive scaffolds has been particularly promising.

One of the most compelling aspects of 4-methoxycrotonic acid (CAS No. 75933-65-2) is its role in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmaceuticals and agrochemicals, and the introduction of functional groups like the methoxy and carboxylic acid moieties allows for further derivatization. Recent studies have demonstrated its utility in constructing fused ring systems, which are common motifs in biologically active molecules. For instance, researchers have utilized 4-methoxycrotonic acid (CAS No. 75933-65-2) as a starting material to synthesize derivatives with potential antimicrobial and anti-inflammatory properties.

The reactivity of the double bond in 4-methoxycrotonic acid (CAS No. 75933-65-2) is particularly noteworthy. It can undergo various reactions such as addition, oxidation, and polymerization, making it adaptable for diverse synthetic pathways. In particular, its ability to participate in Michael additions has been exploited to create more complex molecular architectures. This property has been leveraged in the development of novel polymers and materials with tailored properties, which could have applications beyond pharmaceuticals.

In the context of drug discovery, the methoxy group in 4-methoxycrotonic acid (CAS No. 75933-65-2) plays a crucial role in modulating bioactivity. The electron-donating nature of this group can influence the electronic properties of adjacent functional units, thereby affecting binding affinity to biological targets. This feature has been utilized by medicinal chemists to fine-tune the pharmacokinetic profiles of drug candidates. For example, derivatives of 4-methoxycrotonic acid (CAS No. 75933-65-2) have been investigated for their potential as kinase inhibitors, where the methoxy group contributes to optimal binding interactions.

The synthesis of 4-methoxycrotonic acid (CAS No. 75933-65-2) itself is an area of active research. Traditional methods often involve the oxidation of methyl crotonate or the hydrolysis of esters derived from crotonic acid precursors. However, recent advancements have focused on greener and more efficient synthetic routes. For instance, catalytic processes using transition metals have been explored to improve yields and reduce waste. These innovations align with broader trends in sustainable chemistry, emphasizing the importance of environmentally friendly methodologies.

Another exciting application of 4-methoxycrotonic acid (CAS No. 75933-65-2) lies in its potential use as a chiral building block. Chirality is a critical factor in many pharmaceuticals, as enantiomers can exhibit vastly different biological activities. Researchers have developed asymmetric synthesis strategies to produce enantiomerically enriched forms of 4-methoxycrotonic acid (CAS No. 75933-65-2), opening doors for the development of single-enantiomer drugs with enhanced efficacy and reduced side effects.

The role of computational chemistry in understanding the behavior of 4-methoxycrotonic acid (CAS No. 75933-65-2) cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and optimize synthetic pathways with unprecedented accuracy. These tools are particularly valuable when dealing with complex molecules where experimental trials can be costly and time-consuming. By integrating experimental data with computational insights, scientists can accelerate the discovery process significantly.

In conclusion,4-methoxycrotonic acid (CAS No. 75933-65-2) represents a fascinating compound with broad utility across multiple scientific disciplines。 Its unique structural features make it an invaluable tool for synthetic chemists，medicinal chemists，and materials scientists alike。 As research continues to uncover new applications，the importance của this molecule is likely to grow even further，contributing significantly to advancements in science and technology。